Cas no 859219-41-3 (4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane is a specialized boronic ester compound featuring a spirocyclic structure, which enhances its stability and reactivity in cross-coupling reactions. The tetramethyl substitution on the dioxaborolane ring improves steric hindrance, reducing unwanted side reactions and increasing selectivity in Suzuki-Miyaura couplings. The spiro[4.5]decene moiety offers a rigid framework, facilitating controlled functionalization in organic synthesis. This reagent is particularly valuable for introducing spirocyclic motifs into complex molecules, making it useful in pharmaceutical and materials science applications. Its air- and moisture-stable properties simplify handling and storage compared to more sensitive boron reagents.
4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane structure
859219-41-3 structure
Product Name:4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
CAS No:859219-41-3
MF:C16H27BO2
MW:262.195385217667
MDL:MFCD11520540
CID:1011909
PubChem ID:23141576
Update Time:2025-11-02

4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-TETRAMETHYL-2-(SPIRO[4.5]DEC-7-EN-8-YL)-1,3,2-DIOXABOROLANE
    • 4,4,5,5-Tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
    • OYAKRDRDRMFIJC-UHFFFAOYSA-N
    • Spiro[4.5]dec-7-ene-8-boronic Acid Pinacol Ester
    • SCHEMBL4857793
    • MFCD11520540
    • PS-17526
    • SY322560
    • 859219-41-3
    • CS-0456485
    • 4,4,5,5-tetramethyl-2-spiro[4.5]dec-8-en-8-yl-1,3,2-dioxaborolane
    • DB-305174
    • 4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
    • MDL： MFCD11520540
    • Inchi： 1S/C16H27BO2/c1-14(2)15(3,4)19-17(18-14)13-7-11-16(12-8-13)9-5-6-10-16/h7H,5-6,8-12H2,1-4H3
    • InChI Key： OYAKRDRDRMFIJC-UHFFFAOYSA-N
    • SMILES： O1B(C2=CCC3(CC2)CCCC3)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 262.2104103g/mol
  • Monoisotopic Mass: 262.2104103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T305310-100mg
4,4,5,5-Tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
 859219-41-3
100mg
 $207.00 2023-05-17
TRC
T305310-1g
4,4,5,5-Tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
 859219-41-3
1g
 $ 1360.00 2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS1407163-100mg
4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
 859219-41-3 95%
100mg
 ￥2448.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS1407163-250mg
4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
 859219-41-3 95%
250mg
 ￥3917.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS1407163-500mg
4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
 859219-41-3 95%
500mg
 ￥6523.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS1407163-1g
4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
 859219-41-3 95%
1g
 ￥9778.0 2024-04-16
Ambeed
A504139-100mg
4,4,5,5-Tetramethyl-2-(spiro[4.5]dec-7-en-8-yl)-1,3,2-dioxaborolane
 859219-41-3 95%
100mg
 $482.0 2024-04-17
Ambeed
A504139-250mg
4,4,5,5-Tetramethyl-2-(spiro[4.5]dec-7-en-8-yl)-1,3,2-dioxaborolane
 859219-41-3 95%
250mg
 $772.0 2024-04-17
Ambeed
A504139-500mg
4,4,5,5-Tetramethyl-2-(spiro[4.5]dec-7-en-8-yl)-1,3,2-dioxaborolane
 859219-41-3 95%
500mg
 $1285.0 2024-05-28
Ambeed
A504139-1g
4,4,5,5-Tetramethyl-2-(spiro[4.5]dec-7-en-8-yl)-1,3,2-dioxaborolane
 859219-41-3 95%
1g
 $1358.0 2024-05-28

4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:859219-41-3)4,4,5,5-四甲基-2-(螺[4.5]-7-癸烯-8-基)-1,3,2-二噁硼烷
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(CAS:859219-41-3)4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
Order Number:A1091962
Stock Status:in Stock
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Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:05
Price ($):1222.0/1156.0
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4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane Related Literature

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859219-41-3 (4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane) Related Products

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:859219-41-3)4,4,5,5-四甲基-2-(螺[4.5]-7-癸烯-8-基)-1,3,2-二噁硼烷
LE8375865
Purity:99%
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Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:859219-41-3)4,4,5,5-tetramethyl-2-{spiro[4.5]dec-7-en-8-yl}-1,3,2-dioxaborolane
A1091962
Purity:99%/99%
Quantity:1g/500mg
Price ($):1222.0/1156.0
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